![molecular formula C22H30ClN3O3 B1198205 N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide hydrochloride CAS No. 157832-56-9](/img/structure/B1198205.png)
N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide hydrochloride
Overview
Description
N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide hydrochloride (NDAPNBH) is a synthetic compound with a wide range of potential applications in the laboratory setting. It is a highly potent compound with a wide range of biochemical and physiological effects and has been widely used in the scientific research community. NDAPNBH has many advantages and limitations that must be taken into consideration when using it in laboratory experiments.
Scientific Research Applications
Antifibrillatory Activity : A study by Davydova et al. (2000) focused on synthesizing derivatives structurally related to nibentan, including N-[5-(Diethylamino)-1-(4-nitrophenyl)pentyl]-benzamide hydrochloride. These compounds were found to have potent antifibrillatory activity, with some derivatives showing a longer duration of action compared to nibentan (Davydova, Sizova, Vinogradova, L'vov, Glushkov, Yuzhakov, & Mashkovskiy, 2000).
Antiarrhythmic Activity : Likhosherstov et al. (2014) synthesized a series of N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides, including a compound similar to the one . These compounds exhibited an original spectrum of antiarrhythmic activity, leading to the selection of a potential lead drug for further pharmacological and toxicological studies (Likhosherstov, Kryzhanovskii, Mokrov, Stolyaruk, Vititnova, Tsorin, & Gudasheva, 2014).
Development of Antiarrhythmic Drugs : In a review by Skachilova et al. (2019), the development of original antiarrhythmic drugs under the guidance of M.D. Mashkovskii is discussed. This includes the development of nibentan, a drug that contains N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide hydrochloride (Skachilova, Ermakova, Zheltukhin, Zueva, & Davydova, 2019).
Synthesis and Characterization of Derivatives : The synthesis and characterization of different N,N-diacylaniline derivatives, including N-acetyl-N-(2-Methoxy-phenyl)-4-nitrobenzamide, were reported by Al‐Sehemi et al. (2017). This research contributes to the understanding of the structural and functional aspects of these compounds (Al‐Sehemi, Abdul-Aziz Al-Amri, & Irfan, 2017).
Mechanism of Action
Target of Action
Nibentan primarily targets the Potassium channel . Potassium channels play a crucial role in maintaining the electrical activity of cells, particularly in nerve and muscle cells. They are responsible for the repolarization phase of action potentials, which is essential for normal cellular function .
Mode of Action
As a Potassium channel blocker , Nibentan inhibits the flow of potassium ions through the channel, thereby affecting the repolarization phase of action potentials . This can lead to a prolongation of the action potential duration and refractory period, which can have significant effects on the electrical activity of cells .
Biochemical Pathways
It is known that nibentan and its metabolites can be detected in human blood plasma . Three metabolites, hydroxylated, de-ethylated, and de-ethylated-hydroxylated, were found in human blood plasma after a single intravenous administration of Nibentan . These metabolites may play a role in the drug’s mechanism of action .
Pharmacokinetics
Nibentan is rapidly distributed among organs and tissues following intravenous administration . An HPLC method with electrospray ionization and ion-trap mass spectral detection has been used to determine Nibentan metabolites in human blood plasma . De-ethylated Nibentan was found to be the longest-lived metabolite . The major pharmacokinetic parameters were calculated, providing insights into the drug’s absorption, distribution, metabolism, and excretion (ADME) properties .
Result of Action
The primary result of Nibentan’s action is its antiarrhythmic effect. It has been shown to be highly effective in arresting acute atrial fibrillation . A basic marker of an electrophysiological effect of Nibentan on the myocardium is a dynamic change in the QT interval, which may serve as a predictor of sinus rhythm reestablishment .
Action Environment
The efficacy of Nibentan can be influenced by various environmental factors. For instance, the cycle length of the f-f interval before Nibentan infusion has been identified as a strong predictor of cardioversion success in patients with persistent atrial fibrillation . This suggests that the physiological state of the patient can significantly influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
N-[5-(diethylamino)-1-phenylpentyl]-4-nitrobenzamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O3.ClH/c1-3-24(4-2)17-9-8-12-21(18-10-6-5-7-11-18)23-22(26)19-13-15-20(16-14-19)25(27)28;/h5-7,10-11,13-16,21H,3-4,8-9,12,17H2,1-2H3,(H,23,26);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHCBAYRWJULIDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCCC(C1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-].Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30ClN3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70933957 | |
Record name | N-[5-(Diethylamino)-1-phenylpentyl]-4-nitrobenzamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70933957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
157832-56-9, 150491-98-8 | |
Record name | Nibentan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0157832569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-[5-(Diethylamino)-1-phenylpentyl]-4-nitrobenzamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70933957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(5-(DIETHYLAMINO)-1-PHENYLPENTYL)-4-NITROBENZAMIDE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N4S59ZCS33 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: Nibentan is a Class III antiarrhythmic drug that primarily acts by blocking the delayed rectifier potassium current (IK), prolonging the repolarization phase of the cardiac action potential. [, , ] This prolongation increases the effective refractory period (ERP) of cardiac cells, making them less susceptible to premature excitation and reducing the likelihood of arrhythmias. [, , ]
A: Nibentan demonstrates a remarkable tissue specificity in its effects on action potential duration (APD). While it prolongs APD in both ventricular and atrial tissues, the effect is more pronounced in atrial tissue. []
A: Research suggests that Nibentan might also inhibit the muscarinic potassium current (IK,ACh), contributing to its antiarrhythmic effects, particularly in vagally mediated atrial fibrillation. [, ]
A: By prolonging the ERP and reducing the heterogeneity of repolarization, Nibentan suppresses re-entrant circuits, a common mechanism underlying atrial fibrillation and flutter. [, ] This suppression helps to restore and maintain sinus rhythm. [, , , ]
ANone: The molecular formula of Nibentan is C22H27N3O3 • HCl, and its molecular weight is 417.92 g/mol.
A: While the provided research articles do not contain detailed spectroscopic data, techniques like LC-ESI/MSD Ion Trap SL and LC-MS/MS have been used to identify Nibentan and its metabolites. [, ] This suggests that mass spectrometry data would be available for the compound.
A: Researchers have explored the structure-activity relationship of Nibentan by synthesizing derivatives containing amino acids like L-aspartic acid and glycine. [, ] These modifications aim to reduce toxicity while maintaining antiarrhythmic efficacy. Studies show that these derivatives exhibit comparable or even enhanced antiarrhythmic activity compared to Nibentan. []
ANone: While the research doesn't explicitly identify specific moieties crucial for activity, the presence of the nitrobenzamide group and the diethylamino side chain likely plays a role in its interaction with potassium channels. Further SAR studies would be needed to confirm the importance of these features.
A: Nibentan is primarily administered intravenously. [, , , ] The research doesn't specify its bioavailability through this route, but its rapid onset of action suggests efficient systemic distribution. [, , ] Oral administration has not been extensively studied.
A: Research using LC-ESI/MSD Ion Trap SL and LC-MS/MS has identified three primary metabolites of Nibentan in human plasma: hydroxylated, de-ethylated, and de-ethylated-hydroxylated. [] Of these, the de-ethylated metabolite persists for the longest duration. []
A: Studies show a positive correlation between the duration of Nibentan administration, the detection of its active metabolites, an increase in plasma magnesium levels, and the prolongation of the QT interval. [] This suggests a direct relationship between Nibentan exposure and its pharmacodynamic effects.
ANone: Nibentan's efficacy has been assessed in various experimental models, including:
- Canine model of vagally mediated atrial fibrillation: Nibentan effectively terminated and prevented the reinduction of atrial fibrillation, demonstrating its efficacy in a clinically relevant model. []
- Rat models of occlusive and reperfusion arrhythmias: Nibentan and its amino acid derivatives effectively suppressed ventricular arrhythmias, demonstrating their potential in treating ischemia-related rhythm disorders. []
- Cat model of acute myocardial ischemia: Nibentan exhibited significant antiarrhythmic activity in this model, showcasing its potential in preventing sudden cardiac death. []
A: Yes, Nibentan has been clinically studied in patients with various supraventricular arrhythmias, including atrial fibrillation, atrial flutter, and supraventricular tachycardia. [, , , , , , ] These studies generally report a high efficacy rate of Nibentan in converting these arrhythmias to sinus rhythm. [, , , ]
ANone: Nibentan's safety profile has been evaluated in preclinical and clinical settings.
- Preclinical studies: In mice, the acute toxicity of Nibentan was significantly reduced when co-administered with Mexidol, emoxypine, or dimephosphon. [] This finding suggests a potential for these agents to improve Nibentan's safety profile.
- Clinical trials: While generally well-tolerated, Nibentan has been associated with a risk of proarrhythmic effects, including polymorphic ventricular tachycardia (torsades de pointes). [, , ] Bradycardia has also been reported, particularly after intravenous administration. []
A: Research suggests that higher doses of Nibentan are associated with an increased risk of proarrhythmic events. [, ] Prolongation of the QT interval, a known risk factor for torsades de pointes, has been observed with Nibentan administration and is more pronounced at higher doses. [, ] Careful dose adjustment and monitoring are crucial to minimizing the risk of adverse effects.
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